Cas no 2007915-76-4 ((R)-2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid(WXC05451))

• Product Name: (R)-2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid(WXC05451)
• CAS No: 2007915-76-4
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• MDL: MFCD30472109
• CID: 5192627
• PubChem ID: 124670313
• Update Time: 2024-11-05

(R)-2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid(WXC05451) Chemical and Physical Properties

Names and Identifiers

• (R)-2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid(WXC05451)
• (R)-2-amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoic acid
• AKOS030628400
• D-Valine, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-
• (2R)-2-amino-3-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• (2R)-2-amino-3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid
• SCHEMBL21612221
• (R)-2-Amino-3-((tert-butoxycarbonyl)amino)-3-methylbutanoicacid
• W13086
• DTXSID101229276
• AS-71808
• 2007915-76-4

• MDL： MFCD30472109
• Inchi： 1S/C10H20N2O4/c1-9(2,3)16-8(15)12-10(4,5)6(11)7(13)14/h6H,11H2,1-5H3,(H,12,15)(H,13,14)/t6-/m0/s1
• InChI Key： SJHUKHWDMTTYMY-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@H](C(NC(OC(C)(C)C)=O)(C)C)N

Computed Properties

• Exact Mass: 232.14230712g/mol
• Monoisotopic Mass: 232.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 102Ų